
Thermal decomposition of potassium
ferrocyanide trihydrate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
POTASSIUM FERROCYANIDE

TRIHYDRATE

Cat. No.: B079640 Get Quote

An In-depth Technical Guide on the Thermal Decomposition of Potassium Ferrocyanide
Trihydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal decomposition of

potassium ferrocyanide trihydrate (K₄[Fe(CN)₆]·3H₂O). A thorough understanding of its

thermal behavior is essential for applications in synthesis, process safety, and materials

science. This document outlines the decomposition pathways in both inert and oxidizing

atmospheres, supported by quantitative data, detailed experimental protocols, and clear visual

diagrams.

Executive Summary
The thermal decomposition of potassium ferrocyanide trihydrate is a multi-stage process

initiated by the loss of its water of crystallization at relatively low temperatures. The subsequent

decomposition of the resulting anhydrous salt is highly dependent on the surrounding

atmosphere. In an inert atmosphere (e.g., nitrogen, argon), the decomposition yields potassium

cyanide, an iron carbide species, and nitrogen gas.[1] Conversely, in an oxidizing atmosphere

such as air, the process is more complex, leading to a mixture of iron oxides, potassium

cyanate, potassium carbonate, and various gaseous products.[1][2]
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Physicochemical Properties
A clear distinction between the trihydrate and anhydrous forms is crucial for accurate

experimental design and interpretation.

Property
Potassium
Ferrocyanide
Trihydrate

Anhydrous
Potassium
Ferrocyanide

Key Implications

Molar Mass ( g/mol ) 422.39[3][4] 368.35[3][4]

Essential for accurate

stoichiometric

calculations.

Appearance
Light yellow,

crystalline granules[5]
White powder

The presence of water

influences crystal

structure and

appearance.

Thermal Stability
Dehydrates at 45-

110°C[4]

Decomposes at

>400°C[4][6]

The trihydrate form is

less thermally stable

due to the loss of

water.

Thermal Decomposition Pathways
The decomposition of potassium ferrocyanide proceeds via distinct pathways depending on the

atmospheric conditions.

Stage 1: Dehydration
The initial step in the thermal decomposition for the trihydrate form is dehydration, which occurs

independently of the surrounding atmosphere. This is an endothermic process where the three

molecules of water of crystallization are released.[2]
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Temperature
Range (°C)

Process Mass Loss (%) Solid Product
Gaseous
Product

~45 - 150[2][4] Dehydration ~12.8%

Anhydrous

Potassium

Ferrocyanide

(K₄[Fe(CN)₆])

Water (H₂O)

Stage 2: Decomposition in an Inert Atmosphere
When heated in an inert atmosphere (e.g., nitrogen or argon), the anhydrous potassium

ferrocyanide begins to decompose at temperatures above 400°C.[1] The primary solid products

are potassium cyanide and an iron carbide phase, with the evolution of nitrogen gas.[1][3]

There is some variation in the literature regarding the exact stoichiometry of the solid residue,

with reports of both FeC₂ and Fe₃C with elemental carbon.[1][7]

Temperature Range (°C) Solid Products Gaseous Products

>400

Potassium Cyanide (KCN),

Iron Carbide (FeC₂ or Fe₃C),

Carbon (C)[1][3][7]

Nitrogen (N₂)

A generally accepted reaction is: K₄--INVALID-LINK-- → 4KCN(s/l) + FeC₂(s) + N₂(g)[3]

Another proposed reaction at higher temperatures (~650°C) is: 3K₄--INVALID-LINK-- →

12KCN(s) + Fe₃C(s) + 5C(s) + 3N₂(g)[7]
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Stage 1: Dehydration

Stage 2: Decomposition (Inert)

K₄[Fe(CN)₆]·3H₂O (s)

K₄[Fe(CN)₆] (s)

 ~45-150°C 

3H₂O (g) KCN (s/l)

 >400°C 

FeC₂ (s) / Fe₃C(s) + C(s)

 >400°C 

N₂ (g)

Click to download full resolution via product page

Decomposition Pathway in an Inert Atmosphere.

Stage 2: Decomposition in an Oxidizing Atmosphere
In the presence of oxygen (air), the decomposition is significantly more complex. The process

involves oxidation reactions leading to a variety of solid and gaseous products.[1] The

decomposition begins at approximately 450°C.[2]

Temperature Range (°C) Solid Products Gaseous Products

~450 α-Fe₂O₃, KOCN, KCN[2] Cyanogen ((CN)₂)[2]

>500
Fe₃O₄, FeO, Fe₃C, K₂CO₃,

KFeO₂[1][2][7]
Carbon Dioxide (CO₂)[1]
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Initial reactions suggested at ~450°C are: 4K₄--INVALID-LINK-- + 3O₂(g) → 2Fe₂O₃(s) +

16KCN(s) + 4(CN)₂(g)[2] 2KCN(s) + O₂(g) → 2KOCN(s)[2]

At higher temperatures, further reactions of the intermediates occur.
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Stage 1: Dehydration

Stage 2: Decomposition (Oxidizing)

K₄[Fe(CN)₆]·3H₂O (s)

K₄[Fe(CN)₆] (s)

 ~45-150°C 

3H₂O (g) Initial Products

 ~450°C
(+ O₂)

Final Products

 >500°C 

(CN)₂ (g)
α-Fe₂O₃

KOCN
KCN

CO₂ (g) Fe₃O₄, FeO, Fe₃C
K₂CO₃, KFeO₂
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Thermogravimetric Analyzer (TGA)

Mass Spectrometer (MS)

K₄[Fe(CN)₆]·3H₂O
in Sample Pan
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b079640?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079640?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

